phleomycin D1
phleomycin D1
Zeocin is a natural copper-chelated glycopeptide antibiotic that is structurally and functionally related to bleomycin (Item No. 13877). Like bleomycin, zeocin intercalates into DNA and induces DNA breaks. Zeocin is cytotoxic against bacterial, fungal, plant, and animal cells. Resistance to zeocin is conferred by the binding protein coded by the bleomycin-resistance gene (ble) from a tallysomycin-producing strain of S. hindustanus (Sh). The resistance gene Sh ble is used as a selectable marker in conjunction with zeocin in molecular biology.
Brand Name:
Vulcanchem
CAS No.:
11031-11-1
VCID:
VC0089297
InChI:
InChI=1S/C55H86N20O21S2/c1-19-32(72-45(75-43(19)58)24(11-30(57)79)67-12-23(56)44(59)85)49(89)74-34(40(25-13-63-18-68-25)94-53-42(38(83)36(81)28(14-76)93-53)95-52-39(84)41(96-55(62)91)37(82)29(15-77)92-52)50(90)69-21(3)35(80)20(2)46(86)73-33(22(4)78)48(88)65-10-7-31-70-27(17-97-31)51-71-26(16-98-51)47(87)64-8-5-6-9-66-54(60)61/h13,16,18,20-24,27-29,33-42,52-53,67,76-78,80-84H,5-12,14-15,17,56H2,1-4H3,(H2,57,79)(H2,59,85)(H2,62,91)(H,63,68)(H,64,87)(H,65,88)(H,69,90)(H,73,86)(H,74,89)(H2,58,72,75)(H4,60,61,66)/t20-,21+,22+,23-,24-,27+,28-,29+,33-,34-,35-,36+,37+,38-,39-,40-,41-,42-,52+,53-/m0/s1
SMILES:
CC1=C(N=C(N=C1N)C(CC(=O)N)NCC(C(=O)N)N)C(=O)NC(C(C2=CN=CN2)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)OC(=O)N)O)C(=O)NC(C)C(C(C)C(=O)NC(C(C)O)C(=O)NCCC5=NC(CS5)C6=NC(=CS6)C(=O)NCCCCN=C(N)N)O
Molecular Formula:
C55H86N20O21S2
Molecular Weight:
1427.532
phleomycin D1
CAS No.: 11031-11-1
Main Products
VCID: VC0089297
Molecular Formula: C55H86N20O21S2
Molecular Weight: 1427.532
| CAS No. | 11031-11-1 |
|---|---|
| Product Name | phleomycin D1 |
| Molecular Formula | C55H86N20O21S2 |
| Molecular Weight | 1427.532 |
| IUPAC Name | [(2R,3S,4S,5R,6R)-2-[(2R,3S,4S,5S,6S)-2-[(1R,2S)-2-[[6-amino-2-[(1S)-3-amino-1-[[(2S)-2,3-diamino-3-oxopropyl]amino]-3-oxopropyl]-5-methylpyrimidine-4-carbonyl]amino]-3-[[(2R,3S,4S)-5-[[(2S,3R)-1-[2-[(4R)-4-[4-[4-(diaminomethylideneamino)butylcarbamoyl]-1,3-thiazol-2-yl]-4,5-dihydro-1,3-thiazol-2-yl]ethylamino]-3-hydroxy-1-oxobutan-2-yl]amino]-3-hydroxy-4-methyl-5-oxopentan-2-yl]amino]-1-(1H-imidazol-5-yl)-3-oxopropoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl] carbamate |
| Standard InChI | InChI=1S/C55H86N20O21S2/c1-19-32(72-45(75-43(19)58)24(11-30(57)79)67-12-23(56)44(59)85)49(89)74-34(40(25-13-63-18-68-25)94-53-42(38(83)36(81)28(14-76)93-53)95-52-39(84)41(96-55(62)91)37(82)29(15-77)92-52)50(90)69-21(3)35(80)20(2)46(86)73-33(22(4)78)48(88)65-10-7-31-70-27(17-97-31)51-71-26(16-98-51)47(87)64-8-5-6-9-66-54(60)61/h13,16,18,20-24,27-29,33-42,52-53,67,76-78,80-84H,5-12,14-15,17,56H2,1-4H3,(H2,57,79)(H2,59,85)(H2,62,91)(H,63,68)(H,64,87)(H,65,88)(H,69,90)(H,73,86)(H,74,89)(H2,58,72,75)(H4,60,61,66)/t20-,21+,22+,23-,24-,27+,28-,29+,33-,34-,35-,36+,37+,38-,39-,40-,41-,42-,52+,53-/m0/s1 |
| Standard InChIKey | CWCMIVBLVUHDHK-ZSNHEYEWSA-N |
| SMILES | CC1=C(N=C(N=C1N)C(CC(=O)N)NCC(C(=O)N)N)C(=O)NC(C(C2=CN=CN2)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)OC(=O)N)O)C(=O)NC(C)C(C(C)C(=O)NC(C(C)O)C(=O)NCCC5=NC(CS5)C6=NC(=CS6)C(=O)NCCCCN=C(N)N)O |
| Appearance | A crystalline solid |
| Description | Zeocin is a natural copper-chelated glycopeptide antibiotic that is structurally and functionally related to bleomycin (Item No. 13877). Like bleomycin, zeocin intercalates into DNA and induces DNA breaks. Zeocin is cytotoxic against bacterial, fungal, plant, and animal cells. Resistance to zeocin is conferred by the binding protein coded by the bleomycin-resistance gene (ble) from a tallysomycin-producing strain of S. hindustanus (Sh). The resistance gene Sh ble is used as a selectable marker in conjunction with zeocin in molecular biology. |
| Synonyms | Phleomycin D1;PLM D1 |
| PubChem Compound | 71668282 |
| Last Modified | Nov 11 2021 |
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